NEOCARRABIOSE-4 1,3,5-TRI-O-SULPHATE (NA+)
NEOCARRABIOSE-4 1,3,5-TRI-O-SULPHATE (NA+)
Brand Name:
Vulcanchem
CAS No.:
133628-76-9
VCID:
VC0145005
InChI:
InChI=1S/C36H56O37S3.3Na/c37-1-8(41)21(22(9(42)2-38)71-74(49,50)51)66-33-17(45)28-23(13(64-33)6-59-28)67-36-20(48)31(26(11(4-40)62-36)73-76(55,56)57)70-34-18(46)29-24(14(65-34)7-60-29)68-35-19(47)30(25(10(3-39)61-35)72-75(52,53)54)69-32-16(44)27-15(43)12(63-32)5-58-27;;;/h1,8-36,38-48H,2-7H2,(H,49,50,51)(H,52,53,54)(H,55,56,57);;;/t8-,9+,10+,11+,12+,13+,14+,15-,16+,17+,18+,19+,20+,21+,22-,23-,24-,25-,26-,27-,28+,29+,30+,31+,32+,33+,34+,35-,36-;;;/m0.../s1
SMILES:
C1C2C(C(O1)C(C(O2)OC3C(C(OC(C3OS(=O)(=O)O)CO)OC4C5COC4C(C(O5)OC6C(C(OC(C6OS(=O)(=O)O)CO)OC7C8COC7C(C(O8)OC(C(C=O)O)C(C(CO)O)OS(=O)(=O)O)O)O)O)O)O)O.[Na].[Na].[Na]
Molecular Formula:
C36H56Na3O37S3
Molecular Weight:
1245.956
NEOCARRABIOSE-4 1,3,5-TRI-O-SULPHATE (NA+)
CAS No.: 133628-76-9
Main Products
VCID: VC0145005
Molecular Formula: C36H56Na3O37S3
Molecular Weight: 1245.956
| CAS No. | 133628-76-9 |
|---|---|
| Product Name | NEOCARRABIOSE-4 1,3,5-TRI-O-SULPHATE (NA+) |
| Molecular Formula | C36H56Na3O37S3 |
| Molecular Weight | 1245.956 |
| IUPAC Name | [(2R,3S,4R,5R,6S)-4-[[(1R,3R,4R,5S,8S)-4,8-dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-yl]oxy]-5-hydroxy-6-[[(1R,3R,4R,5R,8S)-4-hydroxy-3-[(2R,3S,4R,5R,6S)-5-hydroxy-2-(hydroxymethyl)-6-[[(1R,3R,4R,5R,8S)-4-hydroxy-3-[(2R,3R,4S,5R)-2,5,6-trihydroxy-1-oxo-4-sulfooxyhexan-3-yl]oxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-3-sulfooxyoxan-4-yl]oxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-2-(hydroxymethyl)oxan-3-yl] hydrogen sulfate;sodium |
| Standard InChI | InChI=1S/C36H56O37S3.3Na/c37-1-8(41)21(22(9(42)2-38)71-74(49,50)51)66-33-17(45)28-23(13(64-33)6-59-28)67-36-20(48)31(26(11(4-40)62-36)73-76(55,56)57)70-34-18(46)29-24(14(65-34)7-60-29)68-35-19(47)30(25(10(3-39)61-35)72-75(52,53)54)69-32-16(44)27-15(43)12(63-32)5-58-27;;;/h1,8-36,38-48H,2-7H2,(H,49,50,51)(H,52,53,54)(H,55,56,57);;;/t8-,9+,10+,11+,12+,13+,14+,15-,16+,17+,18+,19+,20+,21+,22-,23-,24-,25-,26-,27-,28+,29+,30+,31+,32+,33+,34+,35-,36-;;;/m0.../s1 |
| Standard InChIKey | WWDRMUVDYWKVLC-GEEGTAFMSA-N |
| SMILES | C1C2C(C(O1)C(C(O2)OC3C(C(OC(C3OS(=O)(=O)O)CO)OC4C5COC4C(C(O5)OC6C(C(OC(C6OS(=O)(=O)O)CO)OC7C8COC7C(C(O8)OC(C(C=O)O)C(C(CO)O)OS(=O)(=O)O)O)O)O)O)O)O.[Na].[Na].[Na] |
| Last Modified | Aug 20 2021 |
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